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Compound of Interest

Compound Name: (S,R,S)-Ahpc-C5-cooh

Cat. No.: B15543013

Get Quote

The following document provides a comprehensive guide to the proper disposal procedures for

the research chemical (S,R,S)-Ahpc-C5-cooh. As a specific Safety Data Sheet (SDS) with

detailed disposal instructions is not publicly available for this compound, it must be handled

with caution, assuming it is hazardous. Adherence to these protocols is critical for ensuring

personnel safety, environmental protection, and regulatory compliance. These procedures are

based on general laboratory safety principles and should always be supplemented by a final

consultation with your institution's Environmental Health & Safety (EHS) department.

Assumed Hazard and Safety Summary
Given the limited public safety data, (S,R,S)-Ahpc-C5-cooh should be managed as a

hazardous chemical waste. All laboratory personnel should treat waste chemical solids, liquids,

or containerized gases as hazardous unless a specific chemical waste has been confirmed to

be non-hazardous by the institution's safety office[1]. The information below is based on data

for similar compounds and general laboratory safety standards.
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Parameter
Assumed Classification &

Handling Guideline
Rationale / Source

Physical State Solid Powder Vendor Information

Hazardous Waste Category
Assumed Toxic and Hazardous

to Aquatic Life

Based on German Water

Hazard Class (WGK) 3 for a

similar compound, indicating

high water hazard. Treat as

toxic due to lack of data.

Primary Disposal Route
Hazardous Chemical Waste

Collection via EHS

Standard procedure for

research chemicals without a

specific non-hazardous

designation[1][2].

Drain/Trash Disposal Strictly Prohibited

Hazardous chemicals must

never be poured down the

drain or disposed of in regular

trash[1][2][3].

Storage Class Combustible Solid

Based on vendor data for a

structurally related compound.

Requires segregation from

oxidizers.

Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe handling and disposal of (S,R,S)-Ahpc-
C5-cooh waste.

Personal Protective Equipment (PPE)
Ensure appropriate PPE is worn at all times when handling the chemical or its waste. This

includes:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b15543013/docs?utm_src=pdf-body#proper-disposal-procedures-for-s-r-s-ahpc-c5-cooh
https://www.benchchem.com/product/b15543013/docs?utm_src=pdf-body#proper-disposal-procedures-for-s-r-s-ahpc-c5-cooh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laboratory coat

Waste Identification and Segregation
Proper waste disposal begins with accurate identification and segregation at the point of

generation[4].

Designate as Hazardous: Treat all waste containing (S,R,S)-Ahpc-C5-cooh (solid chemical,

solutions, contaminated labware) as hazardous chemical waste.

Segregate Incompatibles: Store this waste separately from incompatible materials,

particularly strong acids, bases, and oxidizers, to prevent violent reactions or the emission of

toxic gases[5].

Waste Containerization and Labeling
Container Selection: Collect waste in a container that is chemically compatible, in good

condition, and has a secure, leak-proof closure[6]. For solids, a wide-mouth screw-cap

plastic or glass jar is suitable. The original container may be used if it is intact and can be

securely sealed[5].

Labeling: The waste container must be clearly labeled as "Hazardous Waste." The label

must include:

The full chemical name: "(S,R,S)-Ahpc-C5-cooh"

An approximate concentration and quantity of the waste.

The date when waste was first added to the container (accumulation start date).

Relevant hazard warnings (e.g., "Toxic," "Hazardous to Environment").

On-Site Storage in a Satellite Accumulation Area (SAA)
Designated Area: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA), which must be at or near the point of waste generation[2][5].
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Secondary Containment: Place the waste container in a secondary containment bin to

mitigate potential leaks or spills.

Container Status: Keep the waste container closed at all times except when adding waste[1]

[2].

Volume Limits: Be aware of institutional limits for waste accumulation in an SAA (e.g., a

maximum of 55 gallons of hazardous waste)[2].

Arranging for Final Disposal
Contact EHS: Once the waste container is full or ready for disposal, contact your institution's

Environmental Health & Safety (EHS) department to schedule a waste pickup.

Do Not Transport: Do not transport the chemical waste yourself. Trained EHS personnel will

handle the collection and final disposal in compliance with all federal, state, and local

regulations[2].

Empty Container Disposal
Decontamination: A container that held (S,R,S)-Ahpc-C5-cooh must be decontaminated

before being disposed of as regular trash. Since the compound is a solid, ensure all powder

residue is removed.

Rinsing: For acutely hazardous waste, containers must be triple-rinsed with a suitable

solvent (e.g., ethanol or DMSO, followed by water)[1]. The resulting rinseate must be

collected and disposed of as hazardous liquid waste[1].

Defacing: Completely remove or deface all chemical labels from the empty, rinsed container

before placing it in the appropriate recycling or trash receptacle[1].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

(S,R,S)-Ahpc-C5-cooh.
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Preparation & Assessment

Hazardous Waste Protocol Non-Hazardous Protocol (If Confirmed)

Waste Generated:
(S,R,S)-Ahpc-C5-cooh

(solid, solution, or contaminated item)

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Is a specific SDS
available with disposal info?

Assume Hazardous
Prohibit drain/trash disposal

No / Unsure Yes, but classified as Hazardous

Follow specific SDS and
institutional guidelines for

non-hazardous waste

Yes, and confirmed
Non-Hazardous by EHS

Segregate from
incompatible chemicals

Use a compatible, sealed,
and properly labeled container

Store in designated
Satellite Accumulation Area (SAA)

Contact EHS/Safety Office
for waste pickup

Waste collected by EHS
for proper disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for (S,R,S)-Ahpc-C5-cooh.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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